Cas no 42729-56-6 (1-Isopropyl-3-pyrrolidinol)

• Product Name: 1-Isopropyl-3-pyrrolidinol
• CAS No: 42729-56-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00191525
• CID: 928379
• PubChem ID: 87571783
• Update Time: 2025-06-22

1-Isopropyl-3-pyrrolidinol Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3-pyrrolidinol
• 1-propan-2-ylpyrrolidin-3-ol
• 1-Isopropyl-3-hydroxypyrrolidine
• 1-isopropylpyrrolidin-3-ol
• MYFPIRLHESHOGR-UHFFFAOYSA-N
• I0430
• 618067-86-0
• F14624
• AS-47608
• AKOS009159193
• DTXSID00461839
• SCHEMBL105168
• A872829
• 929193-82-8
• MFCD00191525
• (3r)-1-isopropylpyrrolidin-3-ol
• (3S)-1-ISOPROPYLPYRROLIDIN-3-OL
• 42729-56-6
• CS-0205285

• MDL： MFCD00191525
• Inchi： 1S/C7H15NO/c1-6(2)8-4-3-7(9)5-8/h6-7,9H,3-5H2,1-2H3
• InChI Key： MYFPIRLHESHOGR-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C)C)C1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 0,96 g/cm3
• Melting Point: No data available
• Boiling Point: 118°C/33mmHg(lit.)
• Flash Point: 60.2±16.7 °C
• Refractive Index: 1.4670 to 1.4720
• PSA: 23.47000
• LogP: 0.39930
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

1-Isopropyl-3-pyrrolidinol Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： S23; S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Isopropyl-3-pyrrolidinol

Chemical Profile of 1-Isopropyl-3-pyrrolidinol (CAS No. 42729-56-6)

1-Isopropyl-3-pyrrolidinol, identified by its Chemical Abstracts Service (CAS) number 42729-56-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinol class, characterized by a pyrrolidine ring substituted with an isopropyl group at the 1-position and a hydroxyl group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and biological interactions, making it a valuable scaffold for drug discovery and molecular research.

The structure of 1-Isopropyl-3-pyrrolidinol features a six-membered saturated heterocycle containing nitrogen, which is a common motif in bioactive molecules. The isopropyl substituent at the 1-position enhances the compound's lipophilicity, potentially facilitating its penetration across biological membranes. Meanwhile, the hydroxyl group at the 3-position introduces polarity and hydrogen bonding capability, which can be crucial for binding to biological targets. This balance of lipophilic and hydrophilic features makes the compound a promising candidate for developing small-molecule modulators.

In recent years, there has been growing interest in pyrrolidinol derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Research has highlighted their potential applications in central nervous system (CNS) disorders, where the pyrrolidine scaffold is frequently found in approved drugs. The specific substitution pattern of 1-Isopropyl-3-pyrrolidinol may confer unique pharmacological properties, such as receptor binding affinity or metabolic stability, which are critical for drug development.

One of the most compelling aspects of 1-Isopropyl-3-pyrrolidinol is its versatility as a building block for medicinal chemistry. Its core structure can be modified through various chemical transformations to explore novel analogs with enhanced potency or selectivity. For instance, functionalization of the isopropyl group or introduction of additional substituents on the pyrrolidine ring could lead to compounds with improved pharmacokinetic profiles. Such modifications are often guided by computational modeling and high-throughput screening techniques, which have become indispensable tools in modern drug discovery.

The biological activity of 1-Isopropyl-3-pyrrolidinol has been investigated in several preclinical studies. While comprehensive data on its therapeutic effects are still emerging, preliminary findings suggest that it may exhibit interactions with neurotransmitter receptors or enzyme systems relevant to neurological and psychiatric disorders. These interactions could make it a candidate for further exploration in conditions such as depression, anxiety, or cognitive dysfunction. However, it is important to note that such activities must be rigorously validated through in vitro and in vivo experiments before any clinical translation.

From a synthetic chemistry perspective, 1-Isopropyl-3-pyrrolidinol serves as an interesting substrate for exploring new synthetic pathways. The compound's reactivity allows for diverse functionalization strategies, including nucleophilic substitutions, oxidations, and reductions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenations, can be employed to construct complex derivatives with tailored properties. These synthetic advancements not only facilitate the production of 1-Isopropyl-3-pyrrolidinol but also enable the generation of libraries of related compounds for screening purposes.

The pharmacokinetic profile of 1-Isopropyl-3-pyrrolidinol is another critical factor that influences its potential as a drug candidate. Studies have begun to assess its absorption, distribution, metabolism, and excretion (ADME) properties using in vitro models and animal studies. Understanding these parameters early in the development process helps predict how the compound will behave within a biological system and informs decisions about dosing regimens and formulation strategies. For instance, if metabolism appears to be rapid or extensive, modifications might be needed to improve bioavailability.

In conclusion,1-Isopropyl-3-pyrrolidinol (CAS No. 42729-56-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for pyrrolidinol derivatives,1-Isopropyl-3-pyrrolidinol may play an important role in addressing unmet medical needs across multiple therapeutic areas.